Cas no 42247-74-5 (2-(2-Hydroxyethyl)benzonitrile)

• Product Name: 2-(2-Hydroxyethyl)benzonitrile
• CAS No: 42247-74-5
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD14708228
• CID: 1026387
• PubChem ID: 46835735
• Update Time: 2025-09-27

2-(2-Hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Hydroxyethyl)benzonitrile
• 2-(2-Cyanophenyl)aethanol
• 2-(2-Hydroxy-aethyl)-benzoesaeure-nitril
• 2-(2-Hydroxy-aethyl)-benzonitril
• 2-(2-hydroxy-ethyl)-benzonitrile
• AG-L-23272
• AK-57042
• ANW-55794
• CTK4I5925
• FT-0682385
• KB-221053
• SureCN536176
• SCHEMBL536176
• A6905
• F83429
• PYHGMRPBEQFDEC-UHFFFAOYSA-N
• 42247-74-5
• CS-0269453
• FS-6594
• AKOS006336494
• EN300-1843666
• DTXSID10676553
• DB-070276

• MDL： MFCD14708228
• Inchi： 1S/C9H9NO/c10-7-9-4-2-1-3-8(9)5-6-11/h1-4,11H,5-6H2
• InChI Key： PYHGMRPBEQFDEC-UHFFFAOYSA-N
• SMILES： OCCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02

2-(2-Hydroxyethyl)benzonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-(2-Hydroxyethyl)benzonitrile

2-(2-Hydroxyethyl)benzonitrile: An Overview of a Versatile Compound (CAS No. 42247-74-5)

2-(2-Hydroxyethyl)benzonitrile (CAS No. 42247-74-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals due to its unique properties and potential applications. This compound, also known as hydroxyethylbenzonitrile, is characterized by its aromatic ring structure and the presence of a nitrile group and a hydroxyl group. These functional groups contribute to its reactivity and make it a valuable intermediate in various synthetic pathways.

The chemical structure of 2-(2-hydroxyethyl)benzonitrile can be represented as C₉H₁₁NO₂. The molecule's hydroxyl group (-OH) imparts polarity and enhances solubility in polar solvents, while the nitrile group (-CN) provides a reactive site for further chemical transformations. This combination of functional groups makes 2-(2-hydroxyethyl)benzonitrile an attractive starting material for the synthesis of more complex molecules.

In recent years, research on 2-(2-hydroxyethyl)benzonitrile has expanded beyond its use as a synthetic intermediate. Studies have explored its potential biological activities and applications in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of derivatives of 2-(2-hydroxyethyl)benzonitrile. The results showed that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines, suggesting their potential as therapeutic agents for inflammatory diseases.

Another area of interest is the use of 2-(2-hydroxyethyl)benzonitrile in the development of novel materials. Researchers at the University of California, Berkeley, have synthesized polymers containing this compound as a monomer unit. The resulting polymers exhibit enhanced mechanical properties and biocompatibility, making them suitable for applications in tissue engineering and drug delivery systems.

The environmental impact of chemicals is an important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 2-(2-hydroxyethyl)benzonitrile have shown that it is relatively stable under environmental conditions but can be biodegraded by certain microbial strains. This information is crucial for assessing the environmental safety of products containing this compound.

In the pharmaceutical industry, 2-(2-hydroxyethyl)benzonitrile has been explored as a lead compound for the development of new drugs. Its ability to form stable complexes with metal ions has led to its use in metal-based drug design. For example, researchers at the University of Oxford have synthesized metal complexes containing 2-(2-hydroxyethyl)benzonitrile and evaluated their anticancer activity. The results indicated that these complexes exhibited selective cytotoxicity against cancer cells, making them promising candidates for further development.

The synthesis of 2-(2-hydroxyethyl)benzonitrile can be achieved through various routes, including nucleophilic substitution reactions and condensation reactions. One common method involves the reaction of 2-cyanoethanol with benzaldehyde under basic conditions. This reaction proceeds via an addition-elimination mechanism, yielding the desired product with high purity and yield.

The purity and quality of 2-(2-hydroxyethyl)benzonitrile are critical for its use in research and industrial applications. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for characterizing this compound. These methods provide detailed information about the molecular structure and purity, ensuring that the material meets stringent quality standards.

In conclusion, 2-(2-hydroxyethyl)benzonitrile (CAS No. 42247-74-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique combination of functional groups makes it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery and material science. Ongoing research continues to uncover new properties and potential uses, solidifying its position as an important molecule in these fields.